Cas no 454685-58-6 (4,6-diiodopyrimidin-5-amine)
4,6-Diiodopyrimidin-5-amine is a halogenated pyrimidine derivative with significant utility in organic synthesis and pharmaceutical research. Its key structural features—two iodine substituents at the 4- and 6-positions and an amine group at the 5-position—make it a versatile intermediate for nucleophilic substitution and cross-coupling reactions, such as Suzuki or Buchwald-Hartwig couplings. The iodine atoms provide excellent leaving groups for further functionalization, enabling precise modifications to the pyrimidine core. This compound is particularly valuable in the development of heterocyclic compounds, agrochemicals, and bioactive molecules. Its high purity and stability ensure reliable performance in demanding synthetic applications.
4,6-diiodopyrimidin-5-amine structure
Product Name:4,6-diiodopyrimidin-5-amine
CAS No:454685-58-6
MF:C4H3I2N3
MW:346.895664453506
MDL:MFCD09037840
CID:829957
PubChem ID:11810154
Update Time:2025-06-07
4,6-diiodopyrimidin-5-amine Chemical and Physical Properties
Names and Identifiers
-
- 4,6-diiodopyrimidin-5-amine
- 4,6-Diiodopyrimidine-5-amine
- 4,6-diiodo-5-aminopyrimidine
- 4,6-diiodo-5-pyrimidinamine
- 4,6-diiodo-pyrimidin-5-ylamine
- 4,6-diiodo-pyrimidine-5-amine
- 5-AMINO-4,6-DIIODOPYRIMIDINE
- 5-Pyrimidinamine,4,6-diiodo
- DTXSID30473304
- 454685-58-6
- YKCUYWBKUSVPSM-UHFFFAOYSA-N
- SB37239
- AKOS015892449
- AT27015
- CS-0452630
- SCHEMBL2747322
- EN300-6490424
-
- MDL： MFCD09037840
- Inchi： 1S/C4H3I2N3/c5-3-2(7)4(6)9-1-8-3/h1H,7H2
- InChI Key： YKCUYWBKUSVPSM-UHFFFAOYSA-N
- SMILES： IC1C(=C(N=CN=1)I)N
Computed Properties
- Exact Mass: 346.84200
- Monoisotopic Mass: 346.84164g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 9
- Rotatable Bond Count: 0
- Complexity: 89.8
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 0.9
- Topological Polar Surface Area: 51.8Ų
Experimental Properties
- PSA: 51.80000
- LogP: 1.84920
4,6-diiodopyrimidin-5-amine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM165321-1g |
4,6-diiodopyrimidin-5-amine |
454685-58-6 | 95% | 1g |
$480 | 2024-07-16 | |
| Chemenu | CM165321-1g |
4,6-diiodopyrimidin-5-amine |
454685-58-6 | 95% | 1g |
$505 | 2021-08-05 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0516-1g |
4,6-Diiodo-pyrimidin-5-ylamine |
454685-58-6 | 95% | 1g |
3375.21CNY | 2021-05-08 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0516-5g |
4,6-Diiodo-pyrimidin-5-ylamine |
454685-58-6 | 95% | 5g |
11787.79CNY | 2021-05-08 | |
| eNovation Chemicals LLC | Y1293667-100mg |
4,6-Diiodo-pyrimidin-5-ylamine |
454685-58-6 | 95% | 100mg |
$185 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293667-250mg |
4,6-Diiodo-pyrimidin-5-ylamine |
454685-58-6 | 95% | 250mg |
$240 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293667-500mg |
4,6-Diiodo-pyrimidin-5-ylamine |
454685-58-6 | 95% | 500mg |
$340 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293667-1g |
4,6-Diiodo-pyrimidin-5-ylamine |
454685-58-6 | 95% | 1g |
$555 | 2024-07-28 | |
| eNovation Chemicals LLC | Y1293667-5g |
4,6-Diiodo-pyrimidin-5-ylamine |
454685-58-6 | 95% | 5g |
$2230 | 2024-07-28 | |
| JIE DA WEI （ SHANG HAI ） YI YAO KE JI FA ZHAN Co., Ltd. | 70R0516-1g |
4,6-Diiodo-pyrimidin-5-ylamine |
454685-58-6 | 95% | 1g |
¥4354.48 | 2025-01-21 |
4,6-diiodopyrimidin-5-amine Related Literature
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Eunju Nam,Jiyeon Han,Sunhee Choi,Mi Hee Lim Chem. Commun., 2021,57, 7637-7640
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Gang Pan,Yi-jie Bao,Jie Xu,Tao Liu,Cheng Liu,Yan-yan Qiu,Xiao-jing Shi,Hui Yu,Ting-ting Jia,Xia Yuan,Ze-ting Yuan,Yi-jun Cao RSC Adv., 2016,6, 42109-42119
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Alexandre Vimont,Arnaud Travert,Philippe Bazin,Jean-Claude Lavalley,Marco Daturi,Christian Serre,Gérard Férey,Sandrine Bourrelly,Philip L. Llewellyn Chem. Commun., 2007, 3291-3293
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Olga Guselnikova,Gérard Audran,Jean-Patrick Joly,Andrii Trelin,Evgeny V. Tretyakov,Vaclav Svorcik,Oleksiy Lyutakov,Sylvain R. A. Marque Chem. Sci., 2021,12, 4154-4161
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Abdelaziz Houmam,Emad M. Hamed Chem. Commun., 2012,48, 11328-11330
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